Cas no 1633-42-7 (N,3-dimethylpyridin-4-amine)

• Product Name: N,3-dimethylpyridin-4-amine
• CAS No: 1633-42-7
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• CID: 1346912
• PubChem ID: 817736
• Update Time: 2025-10-11

N,3-dimethylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, N,3-dimethyl-
• N,3-dimethylpyridin-4-amine
• 4-methylamino-3-methylpyridine
• AKOS012983261
• DTXSID10355851
• 1633-42-7
• SCHEMBL1630931
• Z1147200119
• pyridine, 3-methyl-4-methylamino-
• G27867
• EN300-178119
• BAA63342

• MDL： MFCD01646191
• Inchi： 1S/C7H10N2/c1-6-5-9-4-3-7(6)8-2/h3-5H,1-2H3,(H,8,9)
• InChI Key： HSOBREMHIAAEND-UHFFFAOYSA-N
• SMILES： N(C)C1C=CN=CC=1C

Computed Properties

• Exact Mass: 122.0845
• Monoisotopic Mass: 122.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92

Additional information on N,3-dimethylpyridin-4-amine

N,3-Dimethylpyridin-4-Amine: A Comprehensive Overview

N,3-Dimethylpyridin-4-amine, also known by its CAS number 1633-42-7, is a heterocyclic aromatic amine compound with significant applications in various fields of chemistry. This compound belongs to the pyridine family, characterized by a six-membered ring with one nitrogen atom and two methyl groups attached at the 3 and 4 positions. The presence of these methyl groups imparts unique electronic and steric properties to the molecule, making it versatile for use in pharmaceuticals, agrochemicals, and advanced materials.

The structure of N,3-dimethylpyridin-4-amine is notable for its conjugated π-system, which contributes to its stability and reactivity. Recent studies have highlighted its potential as a building block in the synthesis of bioactive molecules. For instance, researchers have explored its role in developing new classes of antibiotics and antiviral agents. The compound's ability to act as a ligand in metalloenzyme mimics has also been a focal point in catalytic chemistry.

In terms of synthesis, N,3-dimethylpyridin-4-amine can be prepared via several routes, including the Buchwald-Hartwig amination and Stille coupling reactions. These methods have been optimized in recent years to enhance yield and selectivity. A study published in 2023 demonstrated the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with high efficiency, paving the way for large-scale production.

The application of N,3-dimethylpyridin-4-amine extends beyond traditional chemical synthesis. It has been utilized as an intermediate in the production of herbicides and insecticides due to its ability to inhibit key enzymes in pests. Additionally, its role as a precursor in the development of advanced materials such as conductive polymers has been explored. Recent research indicates that incorporating this compound into polymer frameworks can significantly improve their electronic properties.

From an environmental perspective, understanding the fate and transport of N,3-dimethylpyridin-4-amine in ecosystems is crucial. Studies have shown that it undergoes rapid degradation under UV light and microbial action, reducing its persistence in the environment. This makes it a more sustainable choice compared to other synthetic compounds with longer half-lives.

In conclusion, N,3-dimethylpyridin-4-amine (CAS No. 1633-42-7) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical properties and recent advancements in synthesis and application underscore its importance in contemporary chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even greater role in shaping future innovations.